Cas no 439791-70-5 (1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol)

1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol is a macrocyclic chelating agent with a thiol-functionalized side chain, offering strong binding affinity for transition metals. Its cyclam-based structure provides high thermodynamic and kinetic stability, making it suitable for applications in coordination chemistry, radiopharmaceuticals, and catalysis. The ethanethiol moiety enhances reactivity for conjugation with biomolecules or surfaces, facilitating use in targeted imaging or therapeutic agents. This compound’s selectivity for metal ions, particularly copper and nickel, is advantageous for designing metal-based probes or catalysts. Its robust chelation properties and functional versatility make it valuable in both academic research and industrial applications.

1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol structure

439791-70-5 structure

Product Name:1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol

CAS No:439791-70-5

MF:C₁₂H₂₈N₄S

MW:260.442521095276

CID:5041499

Update Time:2025-05-27

1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol Chemical and Physical Properties

Names and Identifiers

- 2-(1,4,8,11-Tetraazacyclotetradecan-1-yl)ethane-1-thiol
- 1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol
- Inchi： 1S/C12H28N4S/c17-12-11-16-9-2-5-14-7-6-13-3-1-4-15-8-10-16/h13-15,17H,1-12H2
- InChI Key： FLAGCOONKZWXIZ-UHFFFAOYSA-N
- SMILES： SCCN1CCNCCCNCCNCCC1

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 169
XLogP3: -0.2
Topological Polar Surface Area: 40.3

1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T283970-2.5mg	1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol	439791-70-5	2.5mg	$ 150.00	2023-09-06
TRC	T283970-5mg	1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol	439791-70-5	5mg	$ 287.00	2023-09-06
TRC	T283970-10mg	1,4,8,11-Tetraazacyclotetradecane-1-ethanethiol	439791-70-5	10mg	$ 558.00	2023-09-06